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Compound of Interest

Compound Name:
cis-

Bis(acetonitrile)dichloroplatinum(II)

Cat. No.: B087306 Get Quote

Technical Support Center: cis-
Bis(acetonitrile)dichloroplatinum(II)
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of cis-
Bis(acetonitrile)dichloroplatinum(II).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cis-Bis(acetonitrile)dichloroplatinum(II)?

A1: cis-Bis(acetonitrile)dichloroplatinum(II) is a hazardous substance that is harmful if

swallowed, inhaled, or absorbed through the skin.[1][2] It may cause irritation to the skin, eyes,

and respiratory tract.[1][2] Platinum compounds, in general, can also cause respiratory

sensitization.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: A comprehensive list of required PPE includes:

Gloves: Nitrile or other chemical-resistant gloves are mandatory.[1]

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[1]
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Respiratory Protection: A NIOSH-approved N95 or P1 dust mask should be used, especially

when handling the powder outside of a certified fume hood.[1][3]

Lab Coat: A standard lab coat should be worn to protect from contamination.

Q3: How should I store cis-Bis(acetonitrile)dichloroplatinum(II)?

A3: Store the compound in a cool, dry, and well-ventilated place in a tightly sealed container.[1]

Q4: What should I do in case of accidental exposure?

A4:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Q5: What are the known chemical incompatibilities?

A5: This compound should be kept away from strong oxidizing agents.[1]

Troubleshooting Guides
Problem: I need to weigh a small amount of the powder, but I'm concerned about creating dust.

Solution: Weighing potent powders requires specific procedures to minimize aerosolization.

Follow the detailed "Experimental Protocol for Weighing Hazardous Powders" provided below.

The key is to perform all powder transfers inside a certified chemical fume hood and to use a

covered container for weighing on a balance located outside the hood.[4][5]
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Problem: I have a small spill of the powder on my lab bench.

Solution: For minor spills, first, ensure proper PPE is worn. Gently cover the spill with

absorbent paper to avoid generating dust. Dampen the absorbent paper with water, then

carefully wipe up the material.[6] Place all contaminated materials into a sealed container

labeled as hazardous waste. Clean the area with soap and water. For larger spills, evacuate

the area and contact your institution's environmental health and safety (EHS) office.

Problem: I'm unsure how to dispose of waste contaminated with cis-
Bis(acetonitrile)dichloroplatinum(II).

Solution: All waste contaminated with this compound, including empty containers, used PPE,

and spill cleanup materials, must be treated as hazardous waste.[7] Follow the "Experimental

Protocol for Disposal" below for detailed steps on waste segregation and labeling. Do not

dispose of this material down the drain.[7]

Data Presentation
Property Value

Molecular Formula (CH₃CN)₂PtCl₂[3]

Molecular Weight 348.09 g/mol [3]

Appearance Yellow powder[1]

Storage Temperature Room temperature[8]

Incompatible Materials Strong oxidizing agents[1]

Hazardous Decomposition Products
Carbon oxides, nitrogen oxides (NOx), hydrogen

chloride gas, hydrogen cyanide[1]

Occupational Exposure Limits (OELs) No data available

LD50/LC50 No data available

Experimental Protocols
Experimental Protocol for Weighing Hazardous Powders
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This protocol is adapted from standard procedures for handling potent powders to minimize

exposure.[4][5]

Preparation:

Don all required PPE: lab coat, safety glasses, and chemical-resistant gloves.

Designate a work area and cover it with absorbent bench paper.

Place your analytical balance as close as possible to a certified chemical fume hood.

Weighing:

Place a labeled, sealable container (e.g., a vial with a cap) on the balance and tare it.

Move the tared container into the chemical fume hood.

Inside the fume hood, carefully transfer the desired amount of cis-
Bis(acetonitrile)dichloroplatinum(II) powder into the container using a clean spatula.

Securely close the container.

Wipe the exterior of the container with a damp cloth to remove any residual powder.

Move the closed container back to the balance to obtain the final weight.

Post-Weighing:

If necessary, make adjustments to the amount of powder inside the fume hood, always

closing the container before re-weighing.

Clean any residual powder from the spatula and work surface within the fume hood using

a wet wipe.

Dispose of all contaminated materials (e.g., weigh paper, wipes, gloves) in a designated

hazardous waste container.
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All waste containing cis-Bis(acetonitrile)dichloroplatinum(II) must be disposed of as

hazardous chemical waste.[7]

Waste Segregation:

Solid Waste: Collect all contaminated solid materials, including used PPE (gloves, masks),

absorbent paper, and empty containers, in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless approved by your EHS office.

Container Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name: "cis-
Bis(acetonitrile)dichloroplatinum(II)".

Indicate the approximate concentration and the date the waste was first added to the

container.

Storage and Disposal:

Store sealed waste containers in a designated satellite accumulation area within your

laboratory.

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. They will typically handle the final incineration process.
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Caption: A logical workflow for the safe handling and disposal of cis-
Bis(acetonitrile)dichloroplatinum(II).
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Caption: A troubleshooting decision tree for common issues during the handling of cis-
Bis(acetonitrile)dichloroplatinum(II).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body-img
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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